Cas no 1807269-82-4 (5-Chloromethyl-2-cyano-4-ethylphenylacetic acid)

• Product Name: 5-Chloromethyl-2-cyano-4-ethylphenylacetic acid
• CAS No: 1807269-82-4
• MF: C₁₂H₁₂ClNO₂
• MW: 237.682182312012
• CID: 5011513
• Update Time: 2025-10-31

5-Chloromethyl-2-cyano-4-ethylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloromethyl-2-cyano-4-ethylphenylacetic acid

• Inchi： 1S/C12H12ClNO2/c1-2-8-3-11(7-14)9(5-12(15)16)4-10(8)6-13/h3-4H,2,5-6H2,1H3,(H,15,16)
• InChI Key： RPNBJGAUEWNQMH-UHFFFAOYSA-N
• SMILES： ClCC1C=C(CC(=O)O)C(C#N)=CC=1CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 2.3
• Topological Polar Surface Area: 61.1

Additional information on 5-Chloromethyl-2-cyano-4-ethylphenylacetic acid

Introduction to 5-Chloromethyl-2-cyano-4-ethylphenylacetic acid (CAS No. 1807269-82-4)

5-Chloromethyl-2-cyano-4-ethylphenylacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1807269-82-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of phenylacetic acid derivatives, characterized by its structural features that include a chloromethyl group, a cyano substituent, and an ethyl group at specific positions on the benzene ring. The unique arrangement of these functional groups imparts distinct chemical properties and reactivity patterns, making it a valuable intermediate in the synthesis of various biologically active molecules.

The 5-Chloromethyl-2-cyano-4-ethylphenylacetic acid molecule exhibits a high degree of versatility in synthetic chemistry due to its reactive sites. The chloromethyl group (–CH₂Cl) is particularly noteworthy for its ability to participate in nucleophilic addition reactions, allowing for the facile introduction of various nucleophiles such as amines, alcohols, and thiols. This property is instrumental in constructing more complex molecular architectures, including peptidomimetics and heterocyclic frameworks. Additionally, the cyano group (–CN) serves as a site for further functionalization through reduction to an amine or hydrolysis to a carboxylic acid, while the ethyl group (–CH₂CH₃) provides steric and electronic modulation to the overall molecule.

In recent years, 5-Chloromethyl-2-cyano-4-ethylphenylacetic acid has been explored as a key intermediate in the development of novel therapeutic agents. Its structural motifs are frequently incorporated into molecules targeting various biological pathways, including enzyme inhibition and receptor binding. For instance, studies have demonstrated its utility in generating derivatives with potential antimicrobial and anti-inflammatory properties. The chloromethyl functionality allows for the facile attachment of pharmacophoric groups, enabling fine-tuning of bioactivity through structure-activity relationship (SAR) studies.

One of the most compelling aspects of 5-Chloromethyl-2-cyano-4-ethylphenylacetic acid is its role in medicinal chemistry research. Researchers have leveraged its reactivity to develop libraries of compounds for high-throughput screening (HTS) campaigns aimed at identifying new drug candidates. The combination of the cyano and chloromethyl groups provides multiple points for chemical manipulation, facilitating the creation of diverse chemical space. This has led to several promising hits against targets such as kinases and proteases, which are implicated in cancer and inflammatory diseases.

The synthesis of 5-Chloromethyl-2-cyano-4-ethylphenylacetic acid typically involves multi-step organic transformations starting from commercially available aromatic precursors. Common synthetic routes include halogenation reactions at the desired positions on the benzene ring, followed by cyanation and subsequent introduction of the ethyl and chloromethyl groups. Advances in catalytic methods have improved the efficiency and selectivity of these reactions, making it possible to produce high-purity batches suitable for research applications.

From a computational chemistry perspective, 5-Chloromethyl-2-cyano-4-ethylphenylacetic acid has been subjected to detailed molecular modeling studies to understand its interactions with biological targets. Quantum mechanical calculations have provided insights into its electronic structure and potential hydrogen bonding patterns, which are critical for rational drug design. These studies have helped rationalize experimental observations and guide the optimization of lead compounds derived from this scaffold.

The pharmacological profile of derivatives derived from 5-Chloromethyl-2-cyano-4-ethylphenylacetic acid continues to be an area of active investigation. Preclinical studies have highlighted their potential in modulating pathways relevant to neurodegenerative disorders and metabolic diseases. The ability to modify key functional groups allows for precise tuning of potency and selectivity, minimizing off-target effects. This flexibility underscores the compound's importance as a building block in modern drug discovery.

In conclusion,5-Chloromethyl-2-cyano-4-ethylphenylacetic acid (CAS No. 1807269-82-4) represents a versatile intermediate with significant applications in pharmaceutical research and development. Its unique structural features enable diverse synthetic modifications, making it indispensable for constructing biologically active molecules targeting various diseases. As our understanding of molecular interactions advances, this compound is likely to remain at the forefront of medicinal chemistry innovation.